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Compound of Interest

Compound Name:
4-(Hydroxymethyl)oxane-4-

carbonitrile

Cat. No.: B1292780 Get Quote

This guide provides essential information for the safe storage and handling of 4-
(hydroxymethyl)oxane-4-carbonitrile (CAS No. 1010836-56-2), a laboratory chemical used

in the synthesis of various active compounds[1][2]. Researchers, scientists, and drug

development professionals should review this information before use.

Frequently Asked Questions (FAQs)
1. What is 4-(hydroxymethyl)oxane-4-carbonitrile?

4-(hydroxymethyl)oxane-4-carbonitrile is a chemical compound with the molecular formula

C7H11NO2 and a molecular weight of 141.17[1]. It is also known by its synonym, tetrahydro-4-

(hydroxymethyl)-2H-pyran-4-carbonitrile[1]. It is primarily used for laboratory research and the

manufacture of other substances[1].

2. What are the primary hazards associated with this compound?

This compound is classified as toxic if swallowed, in contact with skin, or if inhaled[1]. It is

crucial to take appropriate safety measures to avoid exposure[1].

3. What personal protective equipment (PPE) is required when handling this compound?

To minimize risk, it is mandatory to wear protective gloves, protective clothing, eye protection,

and face protection[1]. In case of dust or aerosol formation, a suitable respirator should be
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used[1][3]. All handling should be done in a well-ventilated area, preferably with an appropriate

exhaust ventilation system[1].

4. How should I properly store 4-(hydroxymethyl)oxane-4-carbonitrile?

Proper storage is critical to maintain the stability and integrity of the compound. The

recommended storage conditions are summarized in the table below.

Storage Condition Duration

-20°C 1 month

Room Temperature (for shipping) < 2 weeks

Data sourced from MedChemExpress Safety

Data Sheet[1]

5. What materials are incompatible with this compound?

Avoid contact with strong acids/alkalis and strong oxidizing/reducing agents, as these can lead

to hazardous reactions[1].

6. What should I do in case of accidental exposure?

Immediate action is necessary in the event of exposure. Follow the first aid measures outlined

in the table below.
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Type of Exposure First Aid Protocol

Eye Contact

Immediately flush eyes with large amounts of

water, removing any contact lenses. Seek

prompt medical attention[1].

Skin Contact

Thoroughly rinse the affected skin with plenty of

water. Remove contaminated clothing and

shoes, and consult a physician[1].

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult, administer cardiopulmonary

resuscitation (CPR) and seek medical help[1].

Ingestion
Wash out the mouth with water. Do not induce

vomiting and call a physician immediately[1].

Data sourced from MedChemExpress Safety

Data Sheet[1]

Troubleshooting Guide
This section addresses specific issues that may arise during experiments involving 4-
(hydroxymethyl)oxane-4-carbonitrile.

Issue 1: The compound appears degraded or discolored upon receipt.

Question: The material I received is not a white solid as expected. What should I do?

Answer: Verify the shipping duration. The compound is stable at room temperature for less

than two weeks[1]. If the shipping time exceeded this, or if you suspect improper handling,

do not use the compound. Contact the supplier for a replacement and provide details of the

shipment.

Issue 2: Inconsistent experimental results.

Question: My reaction is not proceeding as expected, or I am seeing variable yields. Could

the compound be the issue?
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Answer:

Confirm Storage Conditions: Ensure the compound has been stored at -20°C as

recommended[1]. Improper storage can lead to degradation.

Check for Incompatibilities: Review your experimental protocol to ensure no strong acids,

alkalis, or strong oxidizing/reducing agents are used in a way that could degrade the

compound[1].

Use in a Controlled Atmosphere: If your experiment is sensitive to air or moisture, consider

handling the compound in an inert atmosphere (e.g., in a glovebox) to prevent potential

side reactions.

Issue 3: Difficulty in handling the solid material.

Question: The compound is a fine powder and is difficult to handle without creating dust.

How can I manage this?

Answer: Always handle the compound in a well-ventilated area with an exhaust hood to

avoid inhaling any dust[1]. Use appropriate tools, such as an anti-static spatula, to minimize

dust generation. If dust is unavoidable, ensure you are wearing the correct respiratory

protection[1][3].

Experimental Workflow and Troubleshooting Logic
The following diagram illustrates a logical workflow for handling and troubleshooting issues with

4-(hydroxymethyl)oxane-4-carbonitrile.

Caption: Troubleshooting workflow for 4-(hydroxymethyl)oxane-4-carbonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1292780#storage-and-handling-of-4-hydroxymethyl-
oxane-4-carbonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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